Cas no 879761-86-1 (4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol)

4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol is a substituted oxazole derivative featuring a benzene-1,3-diol (resorcinol) moiety. The compound's structure combines a 1,2-oxazole core with methyl and phenyl substituents, enhancing its potential as an intermediate in organic synthesis. Its phenolic groups offer reactivity for further functionalization, while the oxazole ring contributes to stability and potential biological activity. This compound may be of interest in pharmaceutical or materials research due to its hybrid aromatic-heterocyclic framework, which can influence electronic properties and binding interactions. Its well-defined structure allows for precise modifications, making it a versatile building block for specialized chemical applications.

4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol structure

879761-86-1 structure

Product Name:4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol

CAS No:879761-86-1

MF:C₁₆H₁₃NO₃

MW:267.279324293137

CID:5850720

PubChem ID:135656342

Update Time:2025-06-07

4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 4-(3-methyl-4-phenylisoxazol-5-yl)benzene-1,3-diol
- 1,3-Benzenediol, 4-(3-methyl-4-phenyl-5-isoxazolyl)-
- F2106-0139
- CCG-308779
- 879761-86-1
- AKOS002249476
- SCHEMBL22672262
- 4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol
- Inchi： 1S/C16H13NO3/c1-10-15(11-5-3-2-4-6-11)16(20-17-10)13-8-7-12(18)9-14(13)19/h2-9,18-19H,1H3
- InChI Key： UZUXPZBCKKWSLB-UHFFFAOYSA-N
- SMILES： C1(O)=CC=C(C2ON=C(C)C=2C2=CC=CC=C2)C(O)=C1

Computed Properties

Exact Mass: 267.08954328g/mol
Monoisotopic Mass: 267.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 66.5Å²

4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2106-0139-2μmol	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2106-0139-5μmol	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2106-0139-10μmol	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2106-0139-20μmol	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2106-0139-1mg	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2106-0139-2mg	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2106-0139-3mg	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2106-0139-4mg	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2106-0139-5mg	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2106-0139-10mg	4-(3-methyl-4-phenyl-1,2-oxazol-5-yl)benzene-1,3-diol	879761-86-1	90%+	10mg	$79.0	2023-05-16